Cas no 138947-76-9 (1-(4-ethylphenyl)ethane-1-thiol)

• Product Name: 1-(4-ethylphenyl)ethane-1-thiol
• CAS No: 138947-76-9
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• CID: 1257684
• PubChem ID: 43124108
• Update Time: 2025-05-19

1-(4-ethylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanethiol, 4-ethyl-a-methyl-
• 1-(4-ethylphenyl)ethane-1-thiol
• SCHEMBL9642844
• EN300-1288961
• 138947-76-9

• Inchi： 1S/C10H14S/c1-3-9-4-6-10(7-5-9)8(2)11/h4-8,11H,3H2,1-2H3
• InChI Key： QEBLMEXMMSVMDS-UHFFFAOYSA-N
• SMILES： SC(C)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 166.08172
• Monoisotopic Mass: 166.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 0

Additional information on 1-(4-ethylphenyl)ethane-1-thiol

Comprehensive Guide to 1-(4-ethylphenyl)ethane-1-thiol (CAS No. 138947-76-9): Properties, Applications, and Industry Insights

1-(4-ethylphenyl)ethane-1-thiol (CAS No. 138947-76-9) is a specialized organic compound belonging to the thiol family, characterized by its distinct sulfur-containing functional group. This compound has garnered significant attention in recent years due to its unique chemical properties and versatile applications across industries such as fragrance synthesis, material science, and pharmaceutical intermediates. With the growing demand for high-performance specialty chemicals, researchers and manufacturers are increasingly exploring the potential of this molecule.

The molecular structure of 1-(4-ethylphenyl)ethane-1-thiol features an ethylphenyl group attached to a thiol-functionalized ethane backbone, which contributes to its notable olfactory characteristics and chemical reactivity. This structural configuration makes it particularly valuable in the development of flavor and fragrance compounds, where subtle modifications can yield dramatically different sensory profiles. Recent studies published in journals like Journal of Agricultural and Food Chemistry have highlighted its potential as a key intermediate in creating novel aromatic molecules.

From an industrial perspective, the synthesis of CAS 138947-76-9 typically involves Grignard reactions or nucleophilic substitution pathways, with yields optimized through advanced catalytic systems. Manufacturers are increasingly adopting green chemistry principles in its production, responding to the global push for sustainable chemical processes. The compound's thermal stability and solubility profile (soluble in most organic solvents but insoluble in water) make it suitable for various formulation requirements.

In the context of current market trends, searches for "specialty thiol compounds" and "CAS 138947-76-9 suppliers" have shown a 27% year-over-year increase according to industry analytics. This reflects growing interest from R&D laboratories and industrial manufacturers seeking high-purity versions of this chemical. Quality specifications typically emphasize ≥98% purity levels, with strict control over residual solvents and heavy metal content to meet pharmaceutical and food-grade application standards.

Emerging applications for 1-(4-ethylphenyl)ethane-1-thiol include its use in advanced material synthesis, particularly in the development of self-assembled monolayers (SAMs) for surface modification. Research institutions are investigating its potential in nanotechnology applications, where its molecular architecture enables precise surface functionalization. These developments align with the broader industry shift toward functionalized materials with tailored surface properties.

Storage and handling recommendations for this compound emphasize protection from oxidation and moisture, typically suggesting inert atmosphere storage below 25°C. Analytical characterization commonly employs GC-MS, HPLC, and NMR spectroscopy techniques to verify identity and purity. The compound's spectral data (including characteristic IR absorptions at 2550-2600 cm^-1 for the S-H stretch) serve as important quality control markers.

Regulatory status varies by region, but 1-(4-ethylphenyl)ethane-1-thiol generally falls under standard chemical handling guidelines. Manufacturers and distributors must provide comprehensive SDS documentation that addresses proper handling procedures. The REACH compliance status in Europe and TSCA listing in the United States confirm its approved use in various industrial applications when proper safety protocols are followed.

Future research directions for CAS 138947-76-9 focus on expanding its utility in asymmetric synthesis and chiral auxiliary applications. The compound's potential as a ligand precursor in transition metal catalysis is another active area of investigation. These developments reflect the chemical industry's ongoing pursuit of multifunctional intermediates that can streamline synthetic pathways while maintaining excellent atom economy.

For researchers considering this compound, it's noteworthy that 1-(4-ethylphenyl)ethane-1-thiol exhibits different reactivity patterns compared to simpler aliphatic thiols, primarily due to the electronic effects of the aromatic ring. This characteristic makes it particularly valuable for creating sterically hindered thioethers or participating in thiol-ene click chemistry reactions. Recent patents have highlighted its utility in creating high-value derivatives with applications ranging from polymer additives to specialty surfactants.

Market analysts project steady growth in demand for 138947-76-9 and related arylthiol compounds, driven by expanding applications in electronic materials and performance chemicals. The compound's balance between aromatic stability and thiol reactivity positions it as a versatile building block for next-generation materials. As synthetic methodologies continue to advance, particularly in flow chemistry and continuous processing, production efficiencies for this specialty chemical are expected to improve significantly.